Cas no 61469-81-6 (1H-Indene, 2,3-dihydro-6-methyl-4-nitro-)

• Product Name: 1H-Indene, 2,3-dihydro-6-methyl-4-nitro-
• CAS No: 61469-81-6
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 478151
• PubChem ID: 12319351
• Update Time: 2025-04-19

1H-Indene, 2,3-dihydro-6-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene, 2,3-dihydro-6-methyl-4-nitro-
• 6-methyl-4-nitro-2,3-dihydro-1H-indene
• 61469-81-6
• DTXSID00488263

• Inchi： 1S/C10H11NO2/c1-7-5-8-3-2-4-9(8)10(6-7)11(12)13/h5-6H,2-4H2,1H3
• InChI Key： YLDBZUYROVLKOG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(C)=CC2=C1CCC2)=O

Computed Properties

• Exact Mass: 177.07903
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14